Cas no 39137-30-9 (2,4-Thiazolidinedione, 3-pentyl-)

2,4-Thiazolidinedione, 3-pentyl- structure
39137-30-9 structure
Product Name:2,4-Thiazolidinedione, 3-pentyl-
CAS No:39137-30-9
MF:C8H13NO2S
MW:187.25932097435
CID:1499321
Update Time:2024-08-24

2,4-Thiazolidinedione, 3-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Thiazolidinedione, 3-pentyl-
    • Inchi: 1S/C8H13NO2S/c1-2-3-4-5-9-7(10)6-12-8(9)11/h2-6H2,1H3
    • InChI Key: RKUASIKVIDBCST-UHFFFAOYSA-N
    • SMILES: S1CC(=O)N(CCCCC)C1=O

Computed Properties

  • Exact Mass: 187.06679

Experimental Properties

  • Density: 1.175±0.06 g/cm3(Predicted)
  • Boiling Point: 102 °C(Press: 0.5 Torr)
  • PSA: 37.38
  • pka: -2.21±0.20(Predicted)
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